Ptp1B-IN-24

• Molecular Formula: C22H16N2O5S
• Molecular Weight: 420.4 g/mol
• InChI: InChI=1S/C22H16N2O5S/c1-13-6-8-15(9-7-13)23-19(25)11-24-21(27)18(30-22(24)28)10-14-12-29-17-5-3-2-4-16(17)20(14)26/h2-10,12H,11H2,1H3,(H,23,25)/b18-10-
• InChIKey: UGMVFZBUJLCYOC-ZDLGFXPLSA-N

Ptp1B-IN-24: Selective, Reversible PTP1B Inhibitor

Ptp1B-IN-24 (Compound 9) is a chromone derivative bearing a thiazolidine-2,4-dione moiety that acts as a reversible, mixed-type inhibitor of protein tyrosine phosphatase 1B (PTP1B) [1]. It belongs to a series of 33 synthesized analogs, among which it demonstrated the most potent enzymatic inhibition (IC50 1.40 ± 0.04 μM) [1]. Beyond potency, the compound exhibits 19-fold selectivity for PTP1B over the closely related T-cell protein tyrosine phosphatase (TCPTP) and has been functionally validated to reverse palmitic acid-induced insulin resistance in HepG2 cells by restoring IRS1 and AKT phosphorylation [1]. A cellular thermal shift assay (CETSA) confirmed that Ptp1B-IN-24 engages and stabilizes PTP1B in a cellular context [1].

Pathway Study Fit

PTP1B-selective pharmacological probe for insulin and leptin signaling studies

Selectivity Context

TCPTP-orthogonal selectivity margin for cleaner target interpretation

Cell-Based Validation

Reported insulin-signaling rescue in HepG2 cells supports cellular pathway analysis

• [1] Zheng Y, Lu L, Li M, Xu D, Zhang L, Xiong Z, Zhou Y, Li J, Xu X, Zhang K, Xu L. New chromone derivatives bearing thiazolidine-2,4-dione moiety as potent PTP1B inhibitors: Synthesis and biological activity evaluation. Bioorg Chem. 2024 Feb;143:106985. View Source

Irreplaceability of Ptp1B-IN-24

PTP1B is a validated therapeutic target for type 2 diabetes and obesity, but inhibitor development has been plagued by two persistent challenges: achieving selectivity over the highly homologous TCPTP phosphatase and obtaining compounds that functionally reverse insulin resistance in disease-relevant cellular models [1]. Many reported PTP1B inhibitors either lack TCPTP selectivity (e.g., PTP1B-IN-3 exhibits a 1:1 selectivity ratio) or are not characterized beyond enzymatic potency [1] [2]. Even within the same chromone-thiazolidinedione series, individual analogs exhibit IC50 values spanning more than an order of magnitude (1.40 to 16.83 μM), meaning potency, selectivity, and cellular efficacy are not interchangeable properties [1]. Ptp1B-IN-24 uniquely combines sub-2 μM potency, validated 19-fold TCPTP selectivity, and demonstrated functional insulin-sensitizing activity backed by target engagement evidence, making simple substitution with other in-class compounds scientifically unjustified [1].

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Class-level selectivity mismatch: many PTP1B inhibitors lack TCPTP selectivity, confounding target phenotype interpretation.

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Same-scaffold profile variability: potency and cellular efficacy vary widely within the chromone-thiazolidinedione series; analog substitution may not transfer functional rescue.

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Cellular target engagement unverified: most series members lack CETSA confirmation, so intracellular target binding cannot be assumed.

• [1] Zheng Y, Lu L, Li M, Xu D, Zhang L, Xiong Z, Zhou Y, Li J, Xu X, Zhang K, Xu L. New chromone derivatives bearing thiazolidine-2,4-dione moiety as potent PTP1B inhibitors: Synthesis and biological activity evaluation. Bioorg Chem. 2024 Feb;143:106985. View Source
• [2] Patel D, Jain M, Shah SR, Bahekar R, Jadav P, Joharapurkar A, Dhanesha N, Shaikh M, Sairam KV, Kapadnis P. Discovery of orally active, potent, and selective benzotriazole-based PTP1B inhibitors. ChemMedChem. 2011 Jun 6;6(6):1011-6. View Source

Ptp1B-IN-24: Key Differentiation Evidence

PTP1B Inhibition Potency vs. Lithocholic Acid

Ptp1B-IN-24 inhibits recombinant PTP1B with an IC50 of 1.40 ± 0.04 μM, which is 6.9-fold more potent than the positive control lithocholic acid (IC50 9.62 ± 0.14 μM) when tested under identical conditions in the same study using DiFMUP as substrate [1]. This head-to-head comparison places Ptp1B-IN-24 as the most potent compound among all 33 chromone-thiazolidinedione derivatives evaluated (IC50 range: 1.40–16.83 μM) [1].

PTP1B Potency vs Comparator

Head-to-head

IC50 1.40 ± 0.04 μM (6.9-fold difference vs. lithocholic acid 9.62 ± 0.14 μM); ranked highest potency among 33 series analogs

Supports PTP1B inhibition potency context within the characterized series

Direct comparison under identical DiFMUP-based assay conditions

Evidence Dimension	PTP1B enzymatic inhibitory potency (IC50)
Target Compound Data	1.40 ± 0.04 μM
Comparator Or Baseline	Lithocholic acid: 9.62 ± 0.14 μM; least active series member: 16.83 ± 0.54 μM
Quantified Difference	6.9-fold more potent than lithocholic acid; 12.0-fold more potent than the least active analog in the series
Conditions	Recombinant PTP1B enzyme, DiFMUP fluorogenic substrate, 10 min incubation, fluorescence-based detection

Why This Matters

Procurement of this specific compound ensures the highest potency within the characterized series, directly linked to a quantitative, assay-validated benchmark rather than unverified claims.

• [1] Zheng Y, Lu L, Li M, Xu D, Zhang L, Xiong Z, Zhou Y, Li J, Xu X, Zhang K, Xu L. New chromone derivatives bearing thiazolidine-2,4-dione moiety as potent PTP1B inhibitors: Synthesis and biological activity evaluation. Bioorg Chem. 2024 Feb;143:106985. View Source

Selectivity for PTP1B Over TCPTP

Ptp1B-IN-24 demonstrates 19-fold selectivity for PTP1B over the highly homologous TCPTP phosphatase [1]. In cross-study comparison, PTP1B-IN-3, a representative benzotriazole-based PTP1B inhibitor, exhibits no selectivity (IC50 = 120 nM for both PTP1B and TCPTP, selectivity ratio = 1:1) [2]. TCPTP is a critical anti-target due to its role in hematopoietic negative regulation; inhibitors that co-inhibit TCPTP carry elevated risk of hematological and immunological adverse effects [1].

TCPTP Selectivity Profile

Cross-study comparable

19-fold selectivity for PTP1B over TCPTP (vs. 1:1 selectivity ratio for PTP1B-IN-3 in cross-study comparison)

Provides PTP1B-selective pharmacological probing context, minimizing anti-target interference

TCPTP is a critical hematopoietic negative regulator; co-inhibition risk reviewed

Evidence Dimension	PTP1B selectivity over TCPTP
Target Compound Data	19-fold selectivity for PTP1B over TCPTP
Comparator Or Baseline	PTP1B-IN-3: 1:1 selectivity ratio (IC50 = 120 nM for both PTP1B and TCPTP)
Quantified Difference	19:1 vs. 1:1 selectivity ratio — an 19-fold improvement in target discrimination
Conditions	PTP1B and TCPTP enzymatic inhibition assays; Ptp1B-IN-24 data from Zheng et al. 2024; PTP1B-IN-3 data from Patel et al. 2011

Why This Matters

For researchers requiring selective pharmacological probing of PTP1B without confounding TCPTP inhibition, Ptp1B-IN-24 provides a validated selectivity margin that PTP1B-IN-3 and many other tool compounds lack.

• [1] Zheng Y, Lu L, Li M, Xu D, Zhang L, Xiong Z, Zhou Y, Li J, Xu X, Zhang K, Xu L. New chromone derivatives bearing thiazolidine-2,4-dione moiety as potent PTP1B inhibitors: Synthesis and biological activity evaluation. Bioorg Chem. 2024 Feb;143:106985. View Source
• [2] Patel D, Jain M, Shah SR, Bahekar R, Jadav P, Joharapurkar A, Dhanesha N, Shaikh M, Sairam KV, Kapadnis P. Discovery of orally active, potent, and selective benzotriazole-based PTP1B inhibitors. ChemMedChem. 2011 Jun 6;6(6):1011-6. View Source

Reversible Mixed-Type Inhibition Mechanism

Inhibition kinetic analysis established that Ptp1B-IN-24 is a reversible mixed-type inhibitor of PTP1B, as opposed to the purely competitive mechanism exhibited by the majority of active-site directed PTP1B inhibitors [1]. Mixed-type inhibition implies the compound can bind to both the free enzyme and the enzyme-substrate complex, potentially engaging an allosteric or secondary binding site distinct from the catalytic pocket [1]. Circular dichroism spectroscopy confirmed that compound binding alters the secondary structure of PTP1B, and molecular docking identified interactions involving both the catalytic and adjacent regions [1].

Inhibition Mechanism

Class-level inference

Reversible mixed-type inhibitor (binds free enzyme and enzyme-substrate complex), distinct from purely competitive PTP1B inhibitors

May modulate inhibition kinetics in high-substrate environments, supporting differentiated pharmacology review

Qualitative kinetic classification; functional translation requires model-specific verification

Evidence Dimension	Inhibition mechanism
Target Compound Data	Reversible mixed-type inhibitor
Comparator Or Baseline	Majority of reported PTP1B inhibitors: competitive inhibitors binding exclusively to the active site
Quantified Difference	Qualitative mechanistic distinction; mixed-type inhibition enables binding to both free enzyme and enzyme-substrate complex, unlike competitive inhibitors
Conditions	Lineweaver-Burk kinetic analysis using varying concentrations of DiFMUP substrate and inhibitor; CD spectroscopy for secondary structure changes

Why This Matters

The mixed-type mechanism provides a differentiated pharmacological profile that may confer advantages in overcoming substrate competition in high intracellular substrate environments, a limitation of purely competitive PTP1B inhibitors.

• [1] Zheng Y, Lu L, Li M, Xu D, Zhang L, Xiong Z, Zhou Y, Li J, Xu X, Zhang K, Xu L. New chromone derivatives bearing thiazolidine-2,4-dione moiety as potent PTP1B inhibitors: Synthesis and biological activity evaluation. Bioorg Chem. 2024 Feb;143:106985. View Source

Insulin Resistance Reversal in HepG2 Cells

In a palmitic acid (PA)-induced insulin resistance model using HepG2 hepatocellular carcinoma cells, Ptp1B-IN-24 restored insulin signaling, as evidenced by significantly increased phosphorylation levels of insulin receptor substrate 1 (IRS1) and AKT compared to PA-treated controls [1]. This functional rescue demonstrates that enzymatic inhibition translates to pathway-level insulin sensitization in a disease-relevant cell model. The positive control lithocholic acid, despite its use as a reference PTP1B inhibitor, has an IC50 6.9-fold weaker and was not reported to exhibit comparable cellular rescue in the same study [1].

Cell-Based Insulin Rescue

Head-to-head

Reported increase in p-IRS1 and p-AKT levels in PA-treated HepG2 cells; lithocholic acid positive control not achieving comparable rescue

Supports insulin-signaling rescue model context for metabolic disease research

Palmitic acid-induced insulin resistance model; cellular functional readout

Evidence Dimension	Functional reversal of insulin resistance in cells
Target Compound Data	Significantly increased p-IRS1 and p-AKT levels in PA-treated HepG2 cells
Comparator Or Baseline	PA-treated vehicle control: suppressed p-IRS1 and p-AKT; lithocholic acid positive control: not reported to achieve comparable rescue in this study
Quantified Difference	Qualitative rescue of insulin signaling; compound is the most potent series member with demonstrated cellular functional activity
Conditions	Palmitic acid (PA)-induced insulin-resistant HepG2 cells; phosphorylation of IRS1 and AKT measured as readouts of insulin signaling restoration

Why This Matters

This cellular validation directly links enzymatic inhibition to a therapeutically relevant functional outcome, delivering a higher-confidence tool compound for insulin signaling and metabolic disease research than analogs characterized only at the enzyme level.

• [1] Zheng Y, Lu L, Li M, Xu D, Zhang L, Xiong Z, Zhou Y, Li J, Xu X, Zhang K, Xu L. New chromone derivatives bearing thiazolidine-2,4-dione moiety as potent PTP1B inhibitors: Synthesis and biological activity evaluation. Bioorg Chem. 2024 Feb;143:106985. View Source

Cellular Target Engagement by CETSA

Cellular thermal shift assay (CETSA) results demonstrated that Ptp1B-IN-24 significantly increased the thermal stability of PTP1B in a cellular context, providing direct evidence of target engagement [1]. This distinguishes Ptp1B-IN-24 from many PTP1B inhibitors for which target engagement in cells remains unverified. In the same study, other derivatives in the chromone-thiazolidinedione series were not characterized by CETSA, leaving their cellular target engagement unconfirmed [1].

CETSA Target Engagement

Supporting evidence

Reported thermal stabilization of PTP1B in HepG2 cells; CETSA data absent for other series members

Confirmed cellular target engagement context, reducing risk of inactive intracellular compound behavior

CETSA evidence supports cell-based experimental confidence; quantitative shift not reported

Evidence Dimension	Cellular target engagement (thermal stabilization of PTP1B)
Target Compound Data	Significant thermal stabilization of PTP1B in cells as measured by CETSA
Comparator Or Baseline	Other series members: CETSA data not reported; most PTP1B inhibitors in the literature lack cellular target engagement data
Quantified Difference	Qualitative confirmation of cellular target engagement; absence of comparable CETSA data for other series members
Conditions	Cellular thermal shift assay (CETSA) in HepG2 cells; thermal stability assessed after compound treatment

Why This Matters

CETSA validation reduces the risk of procuring a compound with strong enzymatic activity but poor cellular target engagement, providing procurement confidence for cell-based experimental designs.

• [1] Zheng Y, Lu L, Li M, Xu D, Zhang L, Xiong Z, Zhou Y, Li J, Xu X, Zhang K, Xu L. New chromone derivatives bearing thiazolidine-2,4-dione moiety as potent PTP1B inhibitors: Synthesis and biological activity evaluation. Bioorg Chem. 2024 Feb;143:106985. View Source

Ptp1B-IN-24: Application Scenarios

Selective PTP1B Probing in Insulin Signaling

For researchers investigating PTP1B-specific contributions to insulin and leptin signaling, Ptp1B-IN-24 provides 19-fold selectivity over TCPTP, enabling cleaner interpretation of PTP1B-dependent phenotypes compared to non-selective inhibitors such as PTP1B-IN-3 [1] [2]. This is particularly critical in hematopoietic or immune cell contexts where TCPTP inhibition can confound results [1].

Chromone-Thiazolidinedione SAR Reference Standard

As the most potent compound among 33 structurally characterized chromone-thiazolidinedione derivatives (IC50 1.40 μM vs. series range up to 16.83 μM), Ptp1B-IN-24 serves as the optimal reference standard for benchmarking new analogs in medicinal chemistry optimization programs targeting PTP1B [1].

Cellular Target Engagement and Thermal Stability

The CETSA-confirmed thermal stabilization of PTP1B by Ptp1B-IN-24 positions this compound as a validated tool for cellular target engagement studies, including thermal proteome profiling (TPP) experiments where a confirmed PTP1B-stabilizing ligand is required as a positive control [1].

Insulin Resistance Reversal in Hepatic Cell Models

With demonstrated functional rescue of insulin-stimulated IRS1 and AKT phosphorylation in palmitic acid-induced insulin-resistant HepG2 cells, Ptp1B-IN-24 is a fit-for-purpose tool for metabolic disease research requiring both enzymatic potency and cellular pathway-level validation [1].

Application

Selection Property

Validation Focus

PTP1B-selective insulin signaling studies

TCPTP-orthogonal selectivity profile

PTP1B-dependent phenotype interpretation

PTP1B inhibitor SAR benchmarking

Series potency rank (reported highest within tested analogs)

Activity normalization in analog screening programs

Cellular target engagement studies

CETSA-validated intracellular target stabilization

Thermal shift positive control fitness review

Insulin-signaling rescue models

Cell-based pathway rescue evidence

IRS1/AKT phosphorylation endpoint review

• [1] Zheng Y, Lu L, Li M, Xu D, Zhang L, Xiong Z, Zhou Y, Li J, Xu X, Zhang K, Xu L. New chromone derivatives bearing thiazolidine-2,4-dione moiety as potent PTP1B inhibitors: Synthesis and biological activity evaluation. Bioorg Chem. 2024 Feb;143:106985. View Source
• [2] Patel D, Jain M, Shah SR, Bahekar R, Jadav P, Joharapurkar A, Dhanesha N, Shaikh M, Sairam KV, Kapadnis P. Discovery of orally active, potent, and selective benzotriazole-based PTP1B inhibitors. ChemMedChem. 2011 Jun 6;6(6):1011-6. View Source